molecular formula C8H7F3N2O4S B122280 3-Pyridinecarboxylic acid, 2-(aminosulfonyl)-6-(trifluoromethyl)-, methyl ester CAS No. 144740-59-0

3-Pyridinecarboxylic acid, 2-(aminosulfonyl)-6-(trifluoromethyl)-, methyl ester

Cat. No.: B122280
CAS No.: 144740-59-0
M. Wt: 284.21 g/mol
InChI Key: NMNFYPVABNEKPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Pyridinecarboxylic acid, 2-(aminosulfonyl)-6-(trifluoromethyl)-, methyl ester, also known as this compound, is a useful research compound. Its molecular formula is C8H7F3N2O4S and its molecular weight is 284.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Environmental transformation -> Pesticide transformation products (metabolite, successor). However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

144740-59-0

Molecular Formula

C8H7F3N2O4S

Molecular Weight

284.21 g/mol

IUPAC Name

methyl 2-sulfamoyl-6-(trifluoromethyl)pyridine-3-carboxylate

InChI

InChI=1S/C8H7F3N2O4S/c1-17-7(14)4-2-3-5(8(9,10)11)13-6(4)18(12,15)16/h2-3H,1H3,(H2,12,15,16)

InChI Key

NMNFYPVABNEKPU-UHFFFAOYSA-N

SMILES

COC(=O)C1=C(N=C(C=C1)C(F)(F)F)S(=O)(=O)N

Canonical SMILES

COC(=O)C1=C(N=C(C=C1)C(F)(F)F)S(=O)(=O)N

144740-59-0

Pictograms

Irritant; Environmental Hazard

Synonyms

methyl 2-aminosulfonyl-6-(trifluoromethyl)pyridine-3-c arboxylate

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 0.95 g (2.79 mmol) of the product from Example 4 was stirred in 40 mL trifluoroacetic acid at room temperature overnight. The solution was evaporated to an oil which was triturated with ether to afford 0.46 g (58%) of a solid. m.p. 187°-188° C. 1H NMR (CDCl3) δ4.05 (3H, s), 5.5 (NH2), 7.95 (1H, d, J=8 Hz), 8.35 (1H, d, J=8 Hz); IR (mineral oil) 3390, 3280, 1725, 1340, 1140 cm-1.
Name
product
Quantity
0.95 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Yield
58%

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